Cas no 100781-94-0 (3-anilino-2-cyanoprop-2-enethioamide)

• Product Name: 3-anilino-2-cyanoprop-2-enethioamide
• CAS No: 100781-94-0
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 1126364
• PubChem ID: 3390844
• Update Time: 2025-04-20

3-anilino-2-cyanoprop-2-enethioamide Chemical and Physical Properties

Names and Identifiers

• 3-anilino-2-cyanoprop-2-enethioamide
• DTXSID90392062
• 100781-94-0
• 2-Propenethioamide, 2-cyano-3-(phenylamino)-

• Inchi： 1S/C10H9N3S/c11-6-8(10(12)14)7-13-9-4-2-1-3-5-9/h1-5,7,13H,(H2,12,14)
• InChI Key： GJYKMQRTLXCKRQ-UHFFFAOYSA-N
• SMILES： S=C(C(C#N)=CNC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 203.05187
• Monoisotopic Mass: 203.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• PSA: 61.84